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Compound of Interest

1,2-Benzisoxazol-3-ylacetyl
Compound Name:

chloride
CAS No.: 84637-43-4
Cat. No.: B3157153

Get Quote

Executive Summary & Core Directive

Do not dispose of 1,2-Benzisoxazol-3-ylacetyl chloride directly into chemical waste streams.
This compound is a highly reactive acid chloride intermediate. Direct disposal into aqueous
waste drums can cause rapid pressurization and explosion due to HCI gas generation.
Disposal into organic solvent waste containing protic impurities (alcohols, water) can trigger
exothermic runaways.

The Mandatory Protocol: You must chemically stabilize (quench) this compound into its
corresponding parent acid, 1,2-benzisoxazol-3-ylacetic acid, and neutralize the acidic
byproducts before it enters the waste stream.

Chemical Identity & Hazard Profile[1][2][3]

This compound is a key intermediate in the synthesis of antipsychotics (e.g., Risperidone) and
anticonvulsants (e.g., Zonisamide). Its reactivity profile is dominated by the chlorocarbonyl
group (-COCI).
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Property Data

Chemical Name 1,2-Benzisoxazol-3-ylacetyl chloride

Parent Acid CAS 4865-84-3 (1,2-Benzisoxazol-3-ylacetic acid)
Functional Group Acid Chloride (Acyl Chloride)

Water Reactive: Violently hydrolyzes to release
Reactivity HCI gas.Corrosive: Causes severe skin burns

and eye damage.Lachrymator: Irritating vapors.

- Thermally stable <100°C; benzisoxazole ring
Stability _ _ _
may isomerize at high heat.

Pre-Disposal Stabilization Protocol (Quenching)

Objective: Convert the reactive acid chloride into the stable, solid organic acid (1,2-
benzisoxazol-3-ylacetic acid) and innocuous inorganic salts.

Required PPE

¢ Respiratory: Fume hood is mandatory.
o Eyes: Chemical splash goggles + Face shield (if working with >100mL).

 Skin: Nitrile gloves (double gloved recommended) + Chemical-resistant apron.

The "lce-Quench" Method

Use this method for laboratory-scale disposal (<500 mL/g).

Step 1: Preparation Prepare a large beaker containing crushed ice and water. The volume of
ice/water should be at least 10x the volume of the acid chloride to ensure an immense heat
sink.

 Scientific Rationale: The hydrolysis reaction (

) is highly exothermic. Ice prevents the reaction temperature from spiking, which minimizes
the vaporization of the toxic HCI byproduct.
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Step 2: Controlled Addition

« If the waste is pure liquid: Dilute it first with a non-protic solvent (e.g., Dichloromethane or
Toluene) to modulate the addition rate.

» Action: Slowly add the acid chloride solution dropwise onto the ice/water slurry with gentle
stirring.

o Critical Rule:NEVER add water to the acid chloride. This will cause localized boiling and an
explosive projection of corrosive material.

Step 3: Hydrolysis & Precipitation Allow the mixture to stir until all ice has melted. You will likely
observe the formation of a solid precipitate (the parent acid, 1,2-benzisoxazol-3-ylacetic acid, is
sparingly soluble in water).

e Observation: Evolution of white fumes (HCI) should cease.
Step 4: Neutralization Slowly add a base (Sodium Bicarbonate

or 1M Sodium Hydroxide
) to the stirred mixture.

e Endpoint: Monitor pH until it reaches 6-8.
o Caution:

will generate

gas (foaming). Add slowly to prevent overflow.

Waste Classification & Final Disposal

Once quenched and neutralized, the waste is no longer "reactive,” but it is still chemical waste.

Decision Logic: Separation vs. Slurry

The benzisoxazole moiety is a pharmacophore.[1] Therefore, the organic solid produced is
considered a pharmaceutical intermediate and should not be released into the sewer system.
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Component State Disposal Path
Solid Hazardous Waste
(Incineration). Label as "Non-
Organic Solid (Parent Acid) Solid / Sludge regulated organic solid

(contains 1,2-benzisoxazole

derivative)."

Aqueous Phase (Neutralized) Liquid

Aqueous Waste. If free of
organic solvents and local
regulations permit, drain
disposal may be possible.
However, best practice dictates
Aqueous Chemical Waste for

incineration.

Solvent Layer (if used) Liquid

Halogenated/Non-Halogenated

Organic Waste.

DOT Visualization: Disposal Decision Tree
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Start: 1,2-Benzisoxazol-3-ylacetyl chloride Waste
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Exothermic Hydrolysis

Result: Acid Precipitate + Dilute HCI

Eliminate Corrosivity

Neutralize: Add NaHCO3/NaOH to pH 7

Filtration / Separation

Filter Solids \ Filtrate

Solid Phase (Parent Acid):
Dispose as Solid Organic Waste
(Incineration)

Liquid Phase (Salts + Water):
Aqueous Chemical Waste

Click to download full resolution via product page

Caption: Logical flow for converting reactive acid chloride waste into stable disposal streams.

Emergency Spill Response

Scenario: You spill pure 1,2-Benzisoxazol-3-ylacetyl chloride on the bench or floor.

o Evacuate & Ventilate: The spill will immediately react with moisture in the air, releasing HCI
gas. Evacuate the immediate area and ensure hood sashes are down or ventilation is
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maxed.

o PPE Up: Do not approach without a respirator (if outside a hood) and heavy nitrile gloves.

o Dry Absorption:DO NOT use water. Cover the spill with a dry absorbent (Vermiculite, dry
sand, or a commercial acid-neutralizing spill pad).

e Scoop & Quench: Scoop the absorbed material into a wide-mouth container. Move this
container to a fume hood. Then perform the "lce-Quench” method described in Section 3 on
the absorbed material.

Scientific Context & Mechanism[6][7][8]

Understanding the chemistry prevents accidents. The disposal procedure is based on the
hydrolysis mechanism of acyl chlorides.

Reaction Pathway[3][9][10]

The acid chloride is an electrophile that is attacked by water (nucleophile).
Where R = 1,2-Benzisoxazol-3-ylmethyl.

e Why Ice? The reaction is exothermic. Heat accelerates the reaction and vaporizes HCI. Ice
acts as a thermal buffer.

o Why Neutralize? The HCI produced makes the solution corrosive (pH < 1). Neutralization
renders it safe for waste containers, preventing corrosion of metal drums.

DOT Visualization: Quenching Workflow

Acid Chloride
(Liquid/Soln) Add to

Slow Dropwise Addition After Melting _ | check pH Neutralize Add Base pH 6-8
>
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Caption: Step-by-step workflow for the safe quenching of acid chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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